Cas no 87749-25-5 (6,10-Dodecadienal, 3,4,7,11-tetramethyl-, (3S,4R,6E)-)

• Product Name: 6,10-Dodecadienal, 3,4,7,11-tetramethyl-, (3S,4R,6E)-
• CAS No: 87749-25-5
• MF: C₁₆H₂₈O
• MW: 236.392925262451
• CID: 652753
• PubChem ID: 71412188
• Update Time: 2025-04-19

6,10-Dodecadienal, 3,4,7,11-tetramethyl-, (3S,4R,6E)- Chemical and Physical Properties

Names and Identifiers

• 6,10-Dodecadienal, 3,4,7,11-tetramethyl-, (3S,4R,6E)-
• (3S,4R)-3,4,7,11-tetramethyldodeca-6,10-dienal
• 87749-25-5
• DTXSID80831758

• Inchi： 1S/C16H28O/c1-13(2)7-6-8-14(3)9-10-15(4)16(5)11-12-17/h7,9,12,15-16H,6,8,10-11H2,1-5H3/t15-,16+/m1/s1
• InChI Key： NEXRYLFKZCYFFB-CVEARBPZSA-N
• SMILES： O=CC[C@H](C)[C@H](C)CC=C(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 236.214015512g/mol
• Monoisotopic Mass: 236.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids